Cas no 199171-94-3 (3-amino-4-propylbenzoic acid)

• Product Name: 3-amino-4-propylbenzoic acid
• CAS No: 199171-94-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20638965
• CID: 2840089
• PubChem ID: 15521638
• Update Time: 2025-06-15

3-amino-4-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-propylbenzoic acid
• A814066
• 3-amino-4-propylbenzoicacid
• 3-azanyl-4-propyl-benzoic acid
• DTXSID60573604
• EN300-8130972
• SCHEMBL6179410
• Z1262513578
• 3-amino-4-propyl-benzoic acid
• MJFDEQYMXUJFQE-UHFFFAOYSA-N
• 199171-94-3

• MDL： MFCD20638965
• Inchi： 1S/C10H13NO2/c1-2-3-7-4-5-8(10(12)13)6-9(7)11/h4-6H,2-3,11H2,1H3,(H,12,13)
• InChI Key： MJFDEQYMXUJFQE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)CCC)=O

Computed Properties

• Exact Mass: 179.094628657Da
• Monoisotopic Mass: 179.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-4-propylbenzoic acid

Recent Advances in the Study of 3-amino-4-propylbenzoic acid (CAS: 199171-94-3)

3-amino-4-propylbenzoic acid (CAS: 199171-94-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-amino-4-propylbenzoic acid is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized computational modeling and in vitro assays to identify the optimal structural modifications for enhancing both potency and selectivity.

In addition to its anti-inflammatory properties, 3-amino-4-propylbenzoic acid has also been investigated for its potential in oncology. Recent preclinical studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by modulating the activity of key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were corroborated by a 2024 study in Cancer Research, which reported significant tumor growth inhibition in mouse models treated with a novel 3-amino-4-propylbenzoic acid-based prodrug.

The synthesis of 3-amino-4-propylbenzoic acid has also seen improvements, with recent research focusing on greener and more efficient methodologies. A 2023 paper in Organic Process Research & Development described a catalytic hydrogenation approach that reduces the need for hazardous reagents and improves yield. This advancement is particularly relevant for scaling up production while adhering to environmental and safety regulations.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-4-propylbenzoic acid derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling candidate for further investigation.

In conclusion, 3-amino-4-propylbenzoic acid (CAS: 199171-94-3) continues to be a focal point in chemical biology and pharmaceutical research. Its applications in anti-inflammatory and anticancer drug development, coupled with advancements in synthesis methodologies, underscore its importance in the field. Ongoing and future studies will likely uncover new opportunities for leveraging this compound in the design of next-generation therapeutics.